Cas no 53966-46-4 (1H-Imidazole-5-ethanamine,N,4-dimethyl-)

1H-Imidazole-5-ethanamine,N,4-dimethyl- structure
53966-46-4 structure
Product Name:1H-Imidazole-5-ethanamine,N,4-dimethyl-
CAS No:53966-46-4
MF:C7H13N3
MW:139.198220968246
CID:373142
PubChem ID:104662
Update Time:2025-04-19

1H-Imidazole-5-ethanamine,N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-ethanamine,N,4-dimethyl-
    • 1H-Imidazole-4-ethanamine, N,5-dimethyl-
    • 5,N'-dimethylhistamine
    • N-Methyl-2-(4-methyl-1H-imidazol-5-yl)ethan-1-amine
    • RLRXYCOJGGRMQS-UHFFFAOYSA-N
    • DTXSID60968778
    • N,5-Dimethyl-1H-imidazole-4-ethanamine
    • EN300-1809816
    • 5-Methyl-N-methylhistamine
    • methyl[2-(4-methyl-1H-imidazol-5-yl)ethyl]amine
    • N-Methyl-2-(5-methyl-1H-imidazol-4-yl)ethanamine #
    • N'(Me),5(Me)Histamine
    • CHEMBL3305398
    • AKOS006352531
    • N-methyl-2-(5-methyl-4-imidazolyl)ethyl-amine
    • N-Methyl-2-(5-methyl-1H-imidazol-4-yl)ethanamine
    • 53966-46-4
    • Inchi: 1S/C7H13N3/c1-6-7(3-4-8-2)10-5-9-6/h5,8H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: RLRXYCOJGGRMQS-UHFFFAOYSA-N
    • SMILES: N1C=NC(=C1C)CCNC

Computed Properties

  • Exact Mass: 139.11109
  • Monoisotopic Mass: 139.110947
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.7
  • XLogP3: 0.3

Experimental Properties

  • Density: 1.028
  • Boiling Point: 328.6°Cat760mmHg
  • Flash Point: 152.5°C
  • Refractive Index: 1.523
  • PSA: 40.71
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